5-(2-Chlorophenyl)-1,3,4-oxadiazol-2-amine

• IUPAC Name: 5-(2-chlorophenyl)-1,3,4-oxadiazol-2-amine
• InChI: InChI=1S/C8H6ClN3O/c9-6-4-2-1-3-5(6)7-11-12-8(10)13-7/h1-4H,(H2,10,12)
• InChI Key: VVKFAXPORKOLTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NN=C(O2)N)Cl
• Molecular Formula: C8H6ClN3O
• Molecular Weight: 195.60 g/mol
• CAS No.: 2138-98-9

Description

Synthesis Analysis

While there is no direct synthesis process available for “5-(2-Chlorophenyl)-1,3,4-oxadiazol-2-amine”, a related compound, ketamine, has been synthesized using a hydroxy ketone intermediate in a five-step process. Another related compound, 2-amino-5-(2-chlorophenyl)-1,3,4-oxadiazoles, has been synthesized using aromatic aldehydes.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

5-(2-Chlorophenyl)-1,3,4-oxadiazol-2-amine serves as a starting material for synthesizing various fused heterocyclic compounds. The synthesis includes direct reactions and conversions involving diazonium salts and stannous chloride, leading to the formation of several derivatives. These compounds have potential applications in various fields due to their unique chemical structures (Abbas, Hussain, & Shakir, 2017).

Method Development for Oxadiazole Derivatives

A novel method has been developed for synthesizing 2,5-disubstituted 1,3,4-oxadiazole derivatives, utilizing a process that does not require a catalyst. This method provides an alternative approach to creating fully substituted 1,3,4-oxadiazole derivatives, expanding the possibilities for creating diverse compounds with potential applications in pharmaceuticals and materials science (Ramazani & Rezaei, 2010).

Antibacterial Activity

Some 1,3,4-oxadiazoles, including this compound derivatives, have shown promising antibacterial properties against both Gram-positive and Gram-negative organisms. This suggests potential applications in developing new antibacterial agents (Ghattas et al., 1982).

Safety and Hazards

The safety data sheet for a related compound, 2-Amino-5-(2-chlorophenyl)-1,3,4-oxadiazole, indicates that it is toxic if swallowed, causes skin and eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Similar compounds have been known to target enzymes likecarbonic anhydrase 2 . This enzyme plays a crucial role in maintaining pH balance in the body and assisting in the transport of carbon dioxide out of tissues.

Mode of Action

It’s likely that the compound interacts with its target enzyme, possibly inhibiting its function . This interaction could lead to changes in the biochemical processes that the enzyme is involved in.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other compounds can affect the compound’s stability and its interaction with its target .